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Compound of Interest

Compound Name: Mercury(ll) fluoride

Cat. No.: B080024

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Mercury(ll) fluoride (HgF2), a significant
reagent in fluorine chemistry. This document covers its fundamental chemical and physical
properties, detailed experimental protocols for its synthesis and application, and critical safety
information.

Core Properties of Mercury(ll) Fluoride

Mercury(ll) fluoride, also known as mercuric fluoride, is an inorganic compound with the
chemical formula HgF-. It is a white, hygroscopic crystalline solid that turns yellow upon
exposure to moisture.[1] It is a key fluorinating agent used in various chemical syntheses.

Quantitative Data Summary

The essential quantitative data for Mercury(ll) fluoride are summarized in the table below for
quick reference.
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Property Value

Chemical Formula HgF2

Molecular Weight 238.59 g/mol [2]

Appearance White hygroscopic cubic crystals[3]
Density 8.95 g/cm?3[3]

Melting Point Decomposes at 645°CJ3]

Solubility in Water Reacts with water[3]

CAS Number 7783-39-3[3]

Synthesis of Mercury(ll) Fluoride

The most common method for synthesizing Mercury(ll) fluoride is through the reaction of
mercury(ll) oxide with hydrogen fluoride.[3][4][5] Other methods include the fluorination of
mercury(Il) chloride.[3][4]

Experimental Protocol: Synthesis from Mercury(ll) Oxide
and Hydrogen Fluoride

This protocol details the laboratory-scale synthesis of HgF2 from HgO and anhydrous HF.
Extreme caution must be exercised due to the high toxicity of mercury compounds and the
corrosive nature of hydrogen fluoride. All operations must be conducted in a specialized,
corrosion-resistant fume hood with appropriate personal protective equipment (PPE).[6][7][8]

Materials:

Mercury(Il) oxide (HgO), high purity

Anhydrous hydrogen fluoride (HF)

A reaction vessel made of a material resistant to HF (e.g., nickel, Monel, or Teflon)

A system for the controlled delivery of anhydrous HF gas
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e A heating mantle and temperature controller

e Acold trap to condense unreacted HF

o High-purity dry nitrogen gas for inerting the system
Procedure:

e Preparation of the Reaction Setup:

o Assemble the reaction vessel in a fume hood designed for HF use.[6] The setup should
include an inlet for HF gas, an inlet for nitrogen gas, an outlet connected to a cold trap and
a scrubbing system for HF, and a thermocouple for temperature monitoring.

o Ensure all connections are secure and leak-proof.

e Reaction:

[¢]

Place a precisely weighed amount of dry mercury(ll) oxide into the reaction vessel.
o Purge the system with dry nitrogen gas to remove any air and moisture.

o Begin heating the reaction vessel to a temperature of at least 250°C, with a preferred
range of 350°C to 450°C.

o Slowly introduce a stream of anhydrous hydrogen fluoride gas into the reaction vessel.
The reaction is: HgO + 2HF - HgFz + H20.[3][4][5]

o Maintain the flow of HF and the reaction temperature for several hours to ensure complete
conversion. The reaction time will depend on the scale of the reaction and the flow rate of
HF.

o Purification and Isolation:

o After the reaction is complete, stop the flow of HF and continue to heat the vessel under a
stream of dry nitrogen to remove any unreacted HF and the water produced during the
reaction.
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o Allow the reaction vessel to cool to room temperature under the nitrogen atmosphere.

o The resulting white to pale yellow solid is Mercury(ll) fluoride. Due to its hygroscopic
nature, it must be handled and stored in a dry, inert atmosphere (e.g., in a glovebox).[1]

Applications in Organic Synthesis: Fluorination
Reactions

Mercury(ll) fluoride is a valuable reagent for the selective fluorination of organic compounds.
[3][5] It is particularly known for its use in the Swarts reaction, which converts alkyl chlorides or
bromides to alkyl fluorides.[3][9][10]

Experimental Protocol: Fluorination of an Alkyl Halide
(Swarts Reaction)

This protocol provides a general procedure for the fluorination of an alkyl halide using HgF-.
This reaction should be performed in a well-ventilated fume hood with appropriate PPE due to
the toxicity of the reactants and products.

Materials:

Mercury(ll) fluoride (HgF2)

The alkyl chloride or alkyl bromide to be fluorinated

An appropriate anhydrous solvent (if necessary)

Reaction flask with a reflux condenser and a magnetic stirrer

Heating mantle

Apparatus for distillation for purification of the product
Procedure:
o Reaction Setup:

o In a dry reaction flask, place the Mercury(ll) fluoride.
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o Add the alkyl halide to the flask. The reaction can often be carried out neat (without a
solvent) by heating the mixture.

o Attach a reflux condenser to the flask.

e Reaction:

o Heat the reaction mixture with stirring. The temperature required will depend on the
reactivity of the alkyl halide.

o The reaction proceeds via a halogen exchange: 2 R-X + HgF2 —» 2 R-F + HgXz (where X =
Cl, Br).

o Monitor the progress of the reaction by a suitable analytical method (e.g., GC-MS or NMR
spectroscopy).

e Product Isolation and Purification:
o Once the reaction is complete, cool the mixture to room temperature.

o The alkyl fluoride product can typically be isolated by distillation directly from the reaction
mixture.

o The non-volatile mercury(ll) halide remains in the reaction flask.

o Further purification of the collected distillate may be required, depending on the purity of
the product.

Visualizing Workflows and Relationships
Synthesis Workflow for Mercury(ll) Fluoride

preparation ) [ Reaction
Prepare HF-res Add dry HgD Heat to Intr d M intain temperature Purge with N2 room
[ reaction vessel j ( Purge with N2 250-450°C anhydro HF and HF flow Stop HF flow while hot ‘ mp ator HgF product
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Caption: Workflow for the synthesis of HgF-.

Logical Relationship: Swarts Reaction Mechanism
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Caption: Logical flow of the Swarts reaction.

Safety and Handling

Mercury(ll) fluoride is extremely toxic and corrosive. It is fatal if swallowed, inhaled, or in
contact with skin.[10] It also causes damage to organs through prolonged or repeated
exposure. All handling of HgF> must be performed in a glovebox or a high-efficiency fume
hood. Full personal protective equipment, including chemical-resistant gloves, a lab coat, and
chemical splash goggles, is mandatory.[7]
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In case of exposure:

o Skin contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes and seek immediate medical attention.[7]

o Eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids, and get immediate medical attention.[7]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[7]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[10]

Waste containing mercury compounds must be disposed of as hazardous waste according to
local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to Mercury(Il)
Fluoride (HgF2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080024#hgf-chemical-formula-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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